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Compound of Interest

Compound Name: Vanillin-13C

Cat. No.: B030214 Get Quote

This document provides crucial safety protocols and logistical guidance for researchers,

scientists, and drug development professionals handling Vanillin-13C. The following

procedures are designed to ensure safe handling, storage, and disposal of this compound in a

laboratory setting.

Personal Protective Equipment (PPE)
When handling Vanillin-13C, it is imperative to use appropriate personal protective equipment

to minimize exposure and ensure personal safety.[1] The following table summarizes the

required PPE.
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PPE Category Item Standard

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

ANSI Z87.1 / EN166

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). Inspect for

damage before use.

N/A

Body Protection
Laboratory coat or protective

clothing.
N/A

Respiratory

Use in a well-ventilated area. If

dust formation is likely, a

NIOSH/MSHA or EN 149

approved respirator may be

required.

N/A

Always inspect PPE for integrity before use and do not use if damaged.[1]

Health and Safety Data
Vanillin-13C is an isotopically labeled form of vanillin. While the isotopic label does not

significantly alter the chemical hazards, it is important to handle the compound with care. The

following tables summarize the key health and safety information, which is based on data for

unlabeled vanillin.

Hazard Identification:
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Hazard Class Statement

Acute Toxicity (Oral) Harmful if swallowed.[2][3]

Eye Irritation Causes serious eye irritation.[2][3][4][5]

Skin Sensitization May cause an allergic skin reaction.[3]

Aquatic Hazard (Acute) Harmful to aquatic life.[2][6]

Aquatic Hazard (Chronic)
Harmful to aquatic life with long lasting effects.

[2][4]

Physical and Toxicological Data:

Property Value

Melting Point 81 - 83 °C (178 - 181 °F)[4]

Boiling Point 170 °C (338 °F) at 20 hPa (15 mmHg)[4]

LD50 Oral (Rat) 1580 mg/kg

LD50 Oral (Mouse) 3925 mg/kg

LD50 Dermal (Rabbit) >5010 mg/kg[7]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Vanillin-13C and

ensuring a safe laboratory environment.

Handling:

Ventilation: Always handle Vanillin-13C in a well-ventilated area, such as a fume hood,

especially when dealing with the powdered form to avoid dust formation.[4][6]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[4]

[6] Do not ingest or inhale.[8]
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Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

breaks.[4][6] Contaminated work clothing should not be allowed out of the workplace.[3]

Storage:

Container: Keep the container tightly closed and properly labeled.[4][6][7]

Conditions: Store at room temperature in a dry and well-ventilated place.[2][6]

Sensitivities: Vanillin is sensitive to air, light, and moisture.[4] Store in a light-resistant

container.[7]

Incompatibilities: Keep away from strong oxidizing agents, strong bases, and reducing

agents.[8]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures immediately.

Accidental Release:

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.[8]

Containment: Prevent further leakage or spillage if it is safe to do so.[4] Avoid allowing the

product to enter drains.[4]

Clean-up: For solid spills, carefully sweep up the material and place it into a suitable, closed

container for disposal.[4][6][8] Avoid creating dust.[4][6][8]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[5][8] If eye irritation persists, seek medical attention.[4][6]

Skin Contact: Wash off immediately with soap and plenty of water.[5] If skin irritation occurs,

seek medical attention.[8]
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Ingestion: Rinse mouth with water.[6] Do NOT induce vomiting.[7] Seek medical attention if

you feel unwell.[8]

Inhalation: Move the exposed person to fresh air.[5] If breathing is difficult, give oxygen.[7]

Seek medical attention if symptoms occur.[8]

Disposal Plan
All waste materials containing Vanillin-13C must be disposed of in accordance with federal,

state, and local environmental regulations.[6][7]

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste.[8]

Containers: Dispose of contents and container to an approved waste disposal plant.[4]

Leave chemicals in their original containers and do not mix with other waste.

Environmental Precautions: Discharge into the environment must be avoided as the

substance is harmful to aquatic life.[4][6]

Experimental Workflow
The following diagram illustrates the standard workflow for handling and disposing of Vanillin-
13C in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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